Cas no 479708-45-7 (2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide
• CAS No: 479708-45-7
• MF: C₂₂H₁₉N₃O₃
• MW: 373.404565095901
• CID: 6032678
• PubChem ID: 6155279
• Update Time: 2023-12-13

2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AB00711867-01
• Z56825386
• EN300-26597762
• 479708-45-7
• 2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide

• Inchi： 1S/C22H19N3O3/c1-2-11-28-17-9-8-15(21(26)13-17)12-16(14-23)22(27)25-20-7-3-6-19-18(20)5-4-10-24-19/h3-10,12-13,26H,2,11H2,1H3,(H,25,27)/b16-12+
• InChI Key： HJVVQGJBXCHCIH-FOWTUZBSSA-N
• SMILES： O(CCC)C1C=CC(/C=C(\C#N)/C(NC2=CC=CC3C2=CC=CN=3)=O)=C(C=1)O

Computed Properties

• Exact Mass: 373.14264148g/mol
• Monoisotopic Mass: 373.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives